Cas no 2305255-37-0 (5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1))

• Product Name: 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1)
• CAS No: 2305255-37-0
• MF: C₈H₁₄ClNO₃
• MW: 207.654661655426
• CID: 5378127
• Update Time: 2025-06-08

5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1)

• Inchi： 1S/C8H13NO3.ClH/c10-7(11)6-4-9-5-8(12-6)2-1-3-8;/h6,9H,1-5H2,(H,10,11);1H
• InChI Key： OQQBLHNAPLTWDQ-UHFFFAOYSA-N
• SMILES： C(C1CNCC2(CCC2)O1)(=O)O.Cl

Additional information on 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1)

Comprehensive Overview of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) (CAS No. 2305255-37-0)

The compound 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) (CAS No. 2305255-37-0) is a spirocyclic derivative with significant potential in pharmaceutical and chemical research. Its unique spiro[3.5]nonane core structure, combined with the 5-oxa-8-aza heterocyclic framework, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in modulating biological targets, particularly in central nervous system (CNS) disorders and metabolic diseases.

One of the key features of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) is its versatility in medicinal chemistry. The carboxylic acid moiety allows for further derivatization, enabling the synthesis of amides, esters, and other bioactive molecules. The hydrochloride salt form enhances its solubility, making it more suitable for formulation studies. This aligns with current trends in drug development, where improving bioavailability and pharmacokinetic properties is a major focus.

In recent years, spirocyclic compounds like 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid have gained attention for their ability to mimic natural product scaffolds. This has led to increased searches for "spirocyclic drug candidates" and "heterocyclic building blocks" in scientific databases. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers explore its 3D conformation and binding affinity using molecular docking simulations.

The synthesis of CAS No. 2305255-37-0 typically involves multi-step organic reactions, including cyclization and salt formation. Process optimization for this compound is a hot topic, as evidenced by frequent searches for "scale-up synthesis of spirocyclic compounds" and "green chemistry approaches." Environmental sustainability in chemical production is a growing concern, and researchers are exploring catalytic methods to reduce waste and improve yields for such intermediates.

Analytical characterization of 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) requires advanced techniques like NMR, HPLC, and mass spectrometry. Quality control is critical, especially when the compound is used in pharmaceutical applications. Recent discussions in online forums highlight the importance of "impurity profiling" and "stable polymorph screening" for such specialized chemicals.

From a commercial perspective, the demand for CAS 2305255-37-0 is rising among contract research organizations (CROs) and academic labs. Suppliers are increasingly asked about "custom synthesis services" and "bulk availability" of this compound. The growing interest in fragment-based drug discovery has further boosted its relevance, as spirocyclic fragments often exhibit improved selectivity compared to flat aromatic systems.

Looking ahead, 5-Oxa-8-azaspiro[3.5]nonane-6-carboxylic acid, hydrochloride (1:1) is poised to play a significant role in next-generation drug development. Its structural features address several contemporary challenges in medicinal chemistry, including the need for three-dimensional diversity and improved physicochemical properties. As research continues, we anticipate more publications and patents featuring this versatile building block.